Cas no 16933-89-4 (1-Azaspiro[3.5]nonane-1-sulfonylchloride, 3-methyl-2-oxo-)

1-Azaspiro[3.5]nonane-1-sulfonylchloride, 3-methyl-2-oxo- structure
16933-89-4 structure
Product Name:1-Azaspiro[3.5]nonane-1-sulfonylchloride, 3-methyl-2-oxo-
CAS No:16933-89-4
MF:C9H14ClNO3S
MW:251.730360507965
CID:121989
PubChem ID:557038
Update Time:2025-04-18

1-Azaspiro[3.5]nonane-1-sulfonylchloride, 3-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1-Azaspiro[3.5]nonane-1-sulfonylchloride, 3-methyl-2-oxo-
    • 1-Chlorosulfonyl-3-methyl-1-azaspiro[3.5]nonan-2-one
    • 3-methyl-2-oxo-1-azaspiro[3.5]nonane-1-sulfonyl chloride
    • DTXSID10339575
    • 16933-89-4
    • 3-Methyl-2-oxo-1-azaspiro[3.5]nonane-1-sulfonyl chloride #
    • BVFWXKBIQGHCJB-UHFFFAOYSA-N
    • Inchi: 1S/C9H14ClNO3S/c1-7-8(12)11(15(10,13)14)9(7)5-3-2-4-6-9/h7H,2-6H2,1H3
    • InChI Key: BVFWXKBIQGHCJB-UHFFFAOYSA-N
    • SMILES: ClS(N1C(C(C)C21CCCCC2)=O)(=O)=O

Computed Properties

  • Exact Mass: 251.03842
  • Monoisotopic Mass: 251.0382922g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 381
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 62.8Ų

Experimental Properties

  • PSA: 54.45

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